Cas no 1429706-32-0 (methyl 4-(2-methyloxiran-2-yl)benzoate)

• Product Name: methyl 4-(2-methyloxiran-2-yl)benzoate
• CAS No: 1429706-32-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5189823
• PubChem ID: 121218659
• Update Time: 2025-05-21

methyl 4-(2-methyloxiran-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-methyl-2-oxiranyl)-, methyl ester
• methyl 4-(2-methyloxiran-2-yl)benzoate
• Methyl4-(2-methyloxiran-2-yl)benzoate
• DB-379607
• SCHEMBL23883482
• EN300-1820445
• 4-(2-methyl-2-oxiranyl)Benzoic acid methyl ester
• 1429706-32-0
• G76277

• Inchi： 1S/C11H12O3/c1-11(7-14-11)9-5-3-8(4-6-9)10(12)13-2/h3-6H,7H2,1-2H3
• InChI Key： RFVNJEZDNMJSLS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2(C)CO2)C=C1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų

Additional information on methyl 4-(2-methyloxiran-2-yl)benzoate

Methyl 4-(2-Methyloxiran-2-yl)benzoate: A Comprehensive Overview

Methyl 4-(2-methyloxiran-2-yl)benzoate (CAS No. 1429706-32-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, also known as methyl 4-(1-methylepoxyethyl)benzoate, is characterized by its epoxy and ester functional groups, which confer it with a range of chemical and physical properties that make it valuable in various applications, particularly in the fields of pharmaceuticals, materials science, and organic synthesis.

The molecular formula of methyl 4-(2-methyloxiran-2-yl)benzoate is C₁₁H₁₂O₃, and its molecular weight is approximately 192.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its structural features, including the presence of an epoxy group and an ester linkage, endow it with reactivity that can be harnessed for the synthesis of more complex molecules.

In the realm of pharmaceutical research, methyl 4-(2-methyloxiran-2-yl)benzoate has shown promise as an intermediate in the synthesis of bioactive compounds. The epoxy group can undergo ring-opening reactions with nucleophiles, leading to the formation of new functional groups that can be further modified to create drug candidates. Recent studies have explored its potential in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents with improved efficacy and reduced side effects.

Beyond pharmaceutical applications, methyl 4-(2-methyloxiran-2-yl)benzoate has found utility in materials science. The epoxy group can participate in cross-linking reactions, making it suitable for the production of high-performance polymers and coatings. These materials exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them ideal for use in various industrial applications. A recent study published in Polymer Chemistry highlighted the use of this compound in the synthesis of thermosetting resins with superior mechanical strength and durability.

The synthetic versatility of methyl 4-(2-methyloxiran-2-yl)benzoate has also been leveraged in organic synthesis. The compound can serve as a building block for the construction of complex organic molecules through various chemical transformations. For example, it can undergo nucleophilic ring-opening reactions to form substituted alcohols or amines, which can then be further functionalized to create a wide range of derivatives. This makes it a valuable reagent for synthetic chemists working on the development of new materials and pharmaceuticals.

In terms of safety and handling, methyl 4-(2-methyloxiran-2-yl)benzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. While it is not classified as a hazardous substance under current regulations, proper safety protocols should always be followed to ensure safe handling and storage.

The environmental impact of methyl 4-(2-methyloxiran-2-yl)benzoate is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is essential to follow best practices for waste disposal to minimize any potential environmental impact.

In conclusion, methyl 4-(2-methyloxiran-2-yl)benzoate (CAS No. 1429706-32-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and drugs. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.